Cas no 56888-48-3 (1,2,4-Benzenetricarbonitrile, 5-(phenylmethyl)-)

• Product Name: 1,2,4-Benzenetricarbonitrile, 5-(phenylmethyl)-
• CAS No: 56888-48-3
• MF: C₁₆H₉N₃
• MW: 243.262762784958
• CID: 347552
• PubChem ID: 13716711
• Update Time: 2025-04-19

1,2,4-Benzenetricarbonitrile, 5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetricarbonitrile, 5-(phenylmethyl)-
• 5-benzylbenzene-1,2,4-tricarbonitrile
• DTXSID50547475
• 56888-48-3

• Inchi： 1S/C16H9N3/c17-9-14-8-16(11-19)15(10-18)7-13(14)6-12-4-2-1-3-5-12/h1-5,7-8H,6H2
• InChI Key： ZSPPZFIMMVXZHV-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C#N)C(C#N)=CC=1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 243.07977
• Monoisotopic Mass: 243.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.37